Cas no 331746-96-4 (5-methyl-2-phenyl-4-(2-propenyl) oxazole)

5-methyl-2-phenyl-4-(2-propenyl) oxazole structure
331746-96-4 structure
Product Name:5-methyl-2-phenyl-4-(2-propenyl) oxazole
CAS No:331746-96-4
MF:C13H13NO
MW:199.248423337936
CID:917657
PubChem ID:9920653
Update Time:2025-04-19

5-methyl-2-phenyl-4-(2-propenyl) oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-phenyl-4-(2-propenyl) oxazole
    • 4-Allyl-5-benzyl-1,2,4-triazolinthion-3
    • 4-allyl-5-benzyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • 4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
    • 4-allyl-5-methyl-2-phenyl-oxazole
    • 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • 5-benzyl-4-allyl-1,2,4-triazole-3-thione
    • 5-methyl-2-phenyl-4-prop-2-enyloxazole
    • 5-methyl-4-allyl-2-phenyloxazole
    • FNIFVUOVNBTWEC-UHFFFAOYSA-N
    • 4-allyl-5-methyl-2-phenyl-1,3-oxazole
    • 5-methyl-2-phenyl-4-prop-2-enyl-1,3-oxazole
    • SCHEMBL5726626
    • AKOS006288508
    • 331746-96-4
    • 4-Allyl-5-methyl-2-phenyloxazole
    • 5-Methyl-2-phenyl-4-(2-propenyl)oxazole
    • Inchi: 1S/C13H13NO/c1-3-7-12-10(2)15-13(14-12)11-8-5-4-6-9-11/h3-6,8-9H,1,7H2,2H3
    • InChI Key: FNIFVUOVNBTWEC-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(CC=C)=C1C

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03000
  • LogP: 3.37850

5-methyl-2-phenyl-4-(2-propenyl) oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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